Cas no 83613-62-1 (5,6,7,8-TETRAHYDRO-4H-THIENO[2,3-D]AZEPINE-2-CARBOXYLIC ACID, ETHYL ESTER)

5,6,7,8-TETRAHYDRO-4H-THIENO[2,3-D]AZEPINE-2-CARBOXYLIC ACID, ETHYL ESTER structure
83613-62-1 structure
Product Name:5,6,7,8-TETRAHYDRO-4H-THIENO[2,3-D]AZEPINE-2-CARBOXYLIC ACID, ETHYL ESTER
CAS No:83613-62-1
MF:C11H15NO2S
MW:225.30730175972
CID:988996
PubChem ID:13072039
Update Time:2025-04-20

5,6,7,8-TETRAHYDRO-4H-THIENO[2,3-D]AZEPINE-2-CARBOXYLIC ACID, ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

    • 5,6,7,8-TETRAHYDRO-4H-THIENO[2,3-D]AZEPINE-2-CARBOXYLIC ACID, ETHYL ESTER
    • ethyl 5,6,7,8-tetrahydro-4H-thieno[2,3-d]azepine-2-carboxylate
    • SCHEMBL1425932
    • ethyl-5,6,7,8-tetrahydro-4H-thieno[2.3-d]azepine-2-carboxylate
    • 5,6,7,8-Tetrahydro-4H-thieno[2,3-d]azepine-2-carboxylic acid,ethyl ester
    • 83613-62-1
    • 5,6,7,8-TETRAHYDRO-4H-THIENO[2,3-D]AZEPINE-2-CARBOXYLIC ACID ETHYL ESTER
    • GPPCHCCJERMKCZ-UHFFFAOYSA-N
    • DTXSID40517344
    • Inchi: 1S/C11H15NO2S/c1-2-14-11(13)10-7-8-3-5-12-6-4-9(8)15-10/h7,12H,2-6H2,1H3
    • InChI Key: GPPCHCCJERMKCZ-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)OCC)=CC2=C1CCNCC2

Computed Properties

  • Exact Mass: 225.08234989g/mol
  • Monoisotopic Mass: 225.08234989g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 66.6Ų
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